2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H25N5O2/c1-3-30-14-6-13-25-23(29)19-20-22(27-18-8-5-4-7-17(18)26-20)28(21(19)24)16-11-9-15(2)10-12-16/h4-5,7-12H,3,6,13-14,24H2,1-2H3,(H,25,29)
• InChI Key: GLIBDIGGBGBUCP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)C)N
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.486. The purity is usually 95%.
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Scientific Research Applications

• Pharmaceutical Research Applications :

  • 2-amino-N-(3-ethoxypropyl)-1-(4-methylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide shows promise in the development of new pharmaceutical compounds. For instance, related quinoline derivatives have been investigated for their antiallergy activity and as potential antimicrobial agents. The structural variations and biological activities of these compounds are a subject of ongoing research (Althuis et al., 1980), (Holla et al., 2006).

• Material Science and Polymer Research :

  • In the field of materials science, quinoxaline derivatives have been utilized in the development of new polyamides with excellent thermal stability. These compounds offer potential applications in high-performance materials due to their robust physical properties (Patil et al., 2011).
  • Additionally, quinoxaline-containing compounds have been used in free-radical-induced polymerization processes, highlighting their potential in creating novel polymeric materials (Baek et al., 2003).

• Chemical Synthesis and Catalysis :

  • These compounds also play a role in chemical synthesis and catalysis. For example, quinoxaline derivatives have been synthesized for use as ligands in asymmetric hydrogenation reactions, illustrating their utility in facilitating enantioselective chemical transformations (Imamoto et al., 2012).

• Diagnostic and Imaging Applications :

  • In medical diagnostics, related quinoline derivatives have been explored as potential radioligands for imaging peripheral benzodiazepine receptors, which could be beneficial in neurological and oncological diagnostics (Matarrese et al., 2001).

• Antimalarial Research :

  • In the fight against malaria, quinoxaline derivatives have been synthesized and tested for their antimalarial activity. This research highlights the potential of these compounds in developing new treatments for infectious diseases (Guillon et al., 2008).